Cas no 2171348-11-9 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid
• CAS No: 2171348-11-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6062531
• PubChem ID: 165808422
• Update Time: 2025-10-28

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid
• EN300-1504616
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclopentane-1-carboxylic acid
• 2171348-11-9

• Inchi： 1S/C26H30N2O5/c1-15(2)23(24(29)27-22-13-7-12-20(22)25(30)31)28-26(32)33-14-21-18-10-5-3-8-16(18)17-9-4-6-11-19(17)21/h3-6,8-11,15,20-23H,7,12-14H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t20?,22?,23-/m1/s1
• InChI Key： RIYIMBLOQLKUHX-IQWMQGJTSA-N
• SMILES： OC(C1CCCC1NC([C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid

Introduction to 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid (CAS No. 2171348-11-9)

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid, identified by the CAS number 2171348-11-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentane core, an amino acid derivative moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural complexity of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid arises from its multifaceted functional groups. The cyclopentane ring provides a rigid scaffold that can influence the conformational flexibility of the molecule, while the amide and amino functional groups contribute to its solubility and reactivity. The presence of the Fmoc group is particularly noteworthy, as it is commonly used in peptide synthesis to protect amino groups during coupling reactions. This protection-deprotection strategy is essential in the assembly of complex biomolecules, including peptidomimetics and protein therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and dynamic properties of this compound. Studies have demonstrated that the fluorenylmethoxycarbonyl moiety can significantly influence the electronic distribution and steric environment around the cyclopentane ring. This modulation can alter the compound's interaction with biological targets, such as enzymes and receptors, thereby affecting its pharmacological activity. For instance, computational simulations have suggested that the rigidity introduced by the cyclopentane ring enhances binding affinity to certain protein targets, making this compound an attractive scaffold for designing novel inhibitors.

The biological relevance of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid has been further explored through in vitro and in vivo studies. Preliminary research indicates that this compound exhibits potential as an intermediate in the synthesis of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The incorporation of the Fmoc group into this molecule allows for controlled modification and functionalization, enabling the development of tailored derivatives with enhanced pharmacokinetic profiles.

One particularly exciting application of this compound lies in its potential use as a building block for protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, including inflammation, blood clotting, and viral replication. Inhibiting these enzymes has been a successful strategy for treating numerous diseases, such as HIV/AIDS and cancer. The unique structural features of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid, particularly its ability to interact with protease active sites through hydrogen bonding and hydrophobic interactions, makes it a promising candidate for designing next-generation inhibitors.

In addition to its protease inhibition potential, this compound has also shown promise in other therapeutic areas. For example, studies have suggested that it may exhibit anti-inflammatory properties by modulating signaling pathways associated with immune responses. The cyclopentane ring has been shown to enhance binding affinity to certain inflammatory mediators, while the amide group can participate in hydrogen bonding interactions with target proteins. These findings highlight the compound's versatility and its potential for developing treatments for chronic inflammatory diseases.

The synthesis of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid represents a significant challenge due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as solid-phase peptide synthesis (SPPS) have been particularly useful in constructing peptidomimetics with high precision. Additionally, catalytic methods have been employed to introduce the fluorenylmethoxycarbonyl group efficiently without compromising yield or purity.

The future prospects for 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid are vast and exciting. Ongoing research is focused on optimizing its synthetic routes to improve yield and reduce costs, making it more accessible for industrial applications. Furthermore, computational studies are being conducted to identify new derivatives with enhanced biological activity. By leveraging machine learning algorithms and high-throughput screening techniques, researchers aim to accelerate the discovery process and identify novel therapeutic agents based on this promising scaffold.

In conclusion,2-(2R)-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-3-methylbutanamidocyclopentane-1-carboxylic acid (CAS No. 2171348-119) represents a fascinating compound with significant potential in pharmaceutical research. Its intricate structure, multifaceted functional groups, and demonstrated biological activity make it a valuable tool for drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in developing innovative therapies for various diseases.